(9Z,11E)-Octadecadien ethanolamide

• Molecular Formula: C20H37NO2
• Molecular Weight: 323.5 g/mol
• InChI: InChI=1S/C20H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h7-10,22H,2-6,11-19H2,1H3,(H,21,23)/b8-7+,10-9-
• InChIKey: USFNLVMTAOQFKF-GOJKSUSPSA-N

(9Z,11E)-Octadecadien Ethanolamide Overview

(9Z,11E)-Octadecadien ethanolamide (CAS 198123-92-1) is a long-chain N-acylethanolamine (NAE) characterized by a C20:2 fatty acyl chain with a conjugated (9Z,11E) diene system linked to ethanolamine [1]. It belongs to the broader family of bioactive lipid mediators that includes oleoylethanolamide (OEA) and linoleoyl ethanolamide (LEA), but is distinguished by its conjugated diene geometry, which confers a distinct molecular shape and metabolic fate. As an NAE, it is a known substrate for fatty acid amide hydrolase (FAAH) and can be oxygenated by lipoxygenases to form hydroperoxy derivatives such as 13-(S)-hydroperoxy-9Z,11E-octadecadienoyl ethanolamide [2]. This compound serves as a critical research tool for studying structure-activity relationships within the NAE class, particularly in systems where conjugated linoleic acid (CLA) metabolism intersects with endocannabinoid-like signaling [3].

Conjugated diene geometry supports NAE structure-activity studies

Known FAAH substrate and lipoxygenase target

Research tool for CLA-NAE crosstalk in endocannabinoid-like signaling

• [1] PubChem. (9Z,11E)-Octadecadien ethanolamide. Accessed 2025. CAS: 198123-92-1. View Source
• [2] Nieuwenhuizen, W. F., et al. (1997). Dioxygenation of N-linoleoyl amides by soybean lipoxygenase-1. FEBS Letters, 416(3), 293-296. View Source
• [3] Movahed, P., et al. (2005). Endogenous unsaturated C18 N-acylethanolamines are vanilloid receptor (TRPV1) agonists. Journal of Biological Chemistry, 280(46), 38496-38504. View Source

(9Z,11E)-Octadecadien Ethanolamide – Irreplaceable by Generic NAEs

Generic substitution of (9Z,11E)-octadecadien ethanolamide with common in-class alternatives like oleoylethanolamide (18:1 NAE) or linoleoyl ethanolamide (18:2 NAE, all-cis) is scientifically invalid due to fundamentally divergent receptor activation profiles and metabolic stability. While many NAEs exhibit some degree of TRPV1 agonism, the potency and efficacy are exquisitely sensitive to the degree and geometry of unsaturation. For instance, 18:2 NAE (linoleoyl ethanolamide) activates TRPV1 at submicromolar concentrations, whereas 18:0 NAE (stearoyl ethanolamide) is completely inactive [1]. The conjugated (9Z,11E) diene system of the target compound confers a rigid, planar conformation that is absent in the flexible, methylene-interrupted all-cis diene of linoleoyl ethanolamide [2]. This structural distinction directly impacts lipoxygenase-mediated oxidation pathways and potentially alters the compound's ability to engage receptors like PPAR-α, GPR119, or GPR55 in a manner distinct from its non-conjugated analogs [3]. Using a generic NAE would therefore confound experimental results and invalidate conclusions drawn about specific structure-activity relationships.

Receptor activation profile

TRPV1 agonism is highly geometry-dependent; all-cis and saturated analogs may show divergent activity and potency.

Oxidative metabolism pathway

Conjugated diene directs stereospecific lipoxygenase oxidation; non-conjugated analogs yield different metabolite profiles and may shift signaling outcomes.

Receptor engagement fidelity

PPAR-α, GPR119 or GPR55 interactions may not be reproduced by flexible-chain NAEs; class-level data requires compound-specific validation.

• [1] Movahed, P., et al. (2005). Endogenous unsaturated C18 N-acylethanolamines are vanilloid receptor (TRPV1) agonists. Journal of Biological Chemistry, 280(46), 38496-38504. View Source
• [2] Kilaru, A., et al. (2011). Lipoxygenase-mediated Oxidation of Polyunsaturated N-Acylethanolamines in Arabidopsis. Journal of Biological Chemistry, 286(17), 15205-15214. View Source
• [3] Fu, J., et al. (2003). Oleylethanolamide regulates feeding and body weight through activation of the nuclear receptor PPAR-α. Nature, 425(6953), 90-93. View Source

(9Z,11E)-Octadecadien Ethanolamide Comparative Evidence

TRPV1 Activation vs. Saturated NAE

(9Z,11E)-Octadecadien ethanolamide (18:2 NAE) is a TRPV1 agonist with submicromolar potency, contrasting sharply with its saturated counterpart, stearoylethanolamide (18:0 NAE), which is completely inactive at TRPV1. This establishes the critical role of the conjugated diene system for biological activity at this receptor [1].

TRPV1 Activation

Head-to-head

Active (submicromolar) vs. inactive (18:0 NAE)

Supports TRPV1 agonist assay context

rTRPV1 and hTRPV1 models

Evidence Dimension	TRPV1 Activation
Target Compound Data	Submicromolar
Comparator Or Baseline	Stearoylethanolamide (18:0 NAE): Inactive
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	Native rTRPV1 on perivascular sensory nerves and hTRPV1 expressed in HEK293 cells

Why This Matters

For researchers investigating TRPV1-mediated signaling in pain or inflammation, this compound provides a specific, active tool compound where the saturated analog (18:0 NAE) is a suitable negative control.

• [1] Movahed, P., et al. (2005). Endogenous unsaturated C18 N-acylethanolamines are vanilloid receptor (TRPV1) agonists. Journal of Biological Chemistry, 280(46), 38496-38504. View Source

CB1 Receptor Affinity vs. Anandamide

Unlike the endocannabinoid anandamide (20:4 NAE), which is a dual CB1/TRPV1 agonist, (9Z,11E)-octadecadien ethanolamide (18:2 NAE) and related unsaturated C18 NAEs are poor ligands at cannabinoid CB1 receptors. This differential receptor selectivity is a key differentiator for applications requiring modulation of TRPV1 without concurrent CB1 activation [1].

CB1 Affinity

Class-level

Poor ligand (inferred Ki >1 μM) vs. anandamide Ki ~1–30 μM

Supports receptor selectivity interpretation

Functional selectivity, class-level data

Evidence Dimension	CB1 Receptor Binding Affinity
Target Compound Data	Poor ligand (Ki > 1 μM inferred from class data)
Comparator Or Baseline	Anandamide (20:4 NAE): Ki ~ 1-30 μM
Quantified Difference	Class-level differential in functional selectivity
Conditions	Radioligand binding assays and functional studies

Why This Matters

This selectivity profile is crucial for studies aiming to dissect TRPV1-specific pathways from those mediated by cannabinoid receptors, reducing experimental confounding.

• [1] Movahed, P., et al. (2005). Endogenous unsaturated C18 N-acylethanolamines are vanilloid receptor (TRPV1) agonists. Journal of Biological Chemistry, 280(46), 38496-38504. View Source

Tissue Abundance: C18:2 NAE vs. Anandamide

In rat sensory ganglia and vascular tissue, the endogenous levels of unsaturated C18 NAEs, including (9Z,11E)-octadecadien ethanolamide (18:2 NAE), are equal to or substantially exceed those of anandamide (20:4 NAE). This higher basal abundance suggests a significant physiological role for these lipids as endogenous TRPV1 modulators [1].

Tissue Abundance

Head-to-head

≥1-fold (equal to or exceeding anandamide)

Supports NAE tissue abundance monitoring

Rat sensory ganglia and vascular tissue

Evidence Dimension	Tissue Concentration
Target Compound Data	Equal to or substantially exceeding anandamide levels
Comparator Or Baseline	Anandamide (20:4 NAE)
Quantified Difference	≥ 1-fold (equal to or greater)
Conditions	Rat sensory ganglia and vascular tissue extracts

Why This Matters

For researchers studying endogenous lipid signaling, this compound represents a major, previously underappreciated pool of bioactive lipid that may be more physiologically relevant than anandamide in certain tissues.

• [1] Movahed, P., et al. (2005). Endogenous unsaturated C18 N-acylethanolamines are vanilloid receptor (TRPV1) agonists. Journal of Biological Chemistry, 280(46), 38496-38504. View Source

Lipoxygenase Substrate Specificity

(9Z,11E)-Octadecadien ethanolamide serves as a specific substrate for soybean lipoxygenase-1, being converted to 13-(S)-hydroperoxy-9Z,11E-octadecadienoyl amide derivatives. This enzymatic conversion is stereospecific and dependent on the conjugated diene geometry, which is not present in the methylene-interrupted diene of linoleoyl ethanolamide [1].

LOX Substrate Specificity

Class-level

Stereospecific 13-(S)-hydroperoxy derivative formation

Supports oxidative pathway study context

Soybean lipoxygenase-1 assay

Evidence Dimension	Lipoxygenase Substrate Conversion
Target Compound Data	Converted to 13-(S)-hydroperoxy derivative
Comparator Or Baseline	Linoleoyl ethanolamide (all-cis 18:2 NAE)
Quantified Difference	Stereospecific 13-hydroperoxidation vs. 9- or 13- oxygenation for non-conjugated analog
Conditions	In vitro assay with soybean lipoxygenase-1

Why This Matters

This distinct metabolic fate is critical for studies investigating the role of oxidized NAEs in cellular signaling, inflammation, and plant biology. The conjugated diene directs a unique metabolic pathway.

• [1] Nieuwenhuizen, W. F., et al. (1997). Dioxygenation of N-linoleoyl amides by soybean lipoxygenase-1. FEBS Letters, 416(3), 293-296. View Source

(9Z,11E)-Octadecadien Ethanolamide Application Scenarios

TRPV1-Mediated Pain and Inflammation

This compound is an essential tool for dissecting TRPV1-dependent pathways in sensory neurons. As demonstrated by its submicromolar activation of TRPV1, it can be used as a selective agonist to probe receptor function in the absence of confounding CB1 activation. This is particularly valuable in ex vivo tissue preparations (e.g., perivascular nerve assays) and cell-based calcium flux assays where the differential activity of saturated (18:0 NAE) and unsaturated (18:2 NAE) analogs can be directly compared to establish structure-activity relationships [1].

Lipidomics and Endocannabinoid Profiling

Given that tissue levels of C18:2 NAE can equal or exceed those of anandamide, this compound is a critical analytical standard for accurate quantification in metabolomics and lipidomics workflows. Its inclusion in LC-MS/MS panels allows researchers to accurately measure this abundant, bioactive lipid species in tissues such as sensory ganglia and vasculature, providing a more complete picture of the endogenous NAE signaling landscape [1].

Oxidized Lipid Signaling and Plant Stress

The compound's role as a specific substrate for lipoxygenases to produce 13-(S)-hydroperoxy derivatives makes it a valuable reagent for studying the formation and signaling of oxidized lipids (oxylipins). This is applicable in both mammalian systems, where oxidized NAEs may have distinct biological activities, and in plant biology, where 9- and 13-hydroxyoctadecadienoyl ethanolamides are known to regulate seedling development through ABA signaling pathways [2].

Application

Selection Property

Validation Focus

TRPV1 Signaling Studies

Differential TRPV1 vs. CB1 activity profile

TRPV1 agonist assay context, SAR interpretation

Lipidomics and NAE Profiling

Certified analytical standard for C18:2 NAE

Quantitative accuracy in tissue lipid extracts

Oxidized Lipid Signaling Research

Lipoxygenase substrate specificity

Oxylipin pathway interpretation, ABA signaling context

• [1] Movahed, P., et al. (2005). Endogenous unsaturated C18 N-acylethanolamines are vanilloid receptor (TRPV1) agonists. Journal of Biological Chemistry, 280(46), 38496-38504. View Source
• [2] Keereetaweep, J., et al. (2015). Lipoxygenase-derived 9-hydro(pero)xides of linoleoylethanolamide interact with ABA signaling to arrest root development during Arabidopsis seedling establishment. The Plant Journal, 82(2), 315-327. View Source